Cas no 100-66-3 (Anisole)

• Product name: Anisole
• CAS No: 100-66-3
• MF: C₇H₈O
• MW: 108.14
• MDL: MFCD00008354
• CID: 35103
• PubChem ID: 7519

Anisole Chemical and Physical Properties

Names and Identifiers

• Anisole
• ANISOL
• AQUALINE STANDARD 1.0
• FEMA 2097
• METHOXYBENZENE
• METHYL PHENYL ETHER
• MOB
• PHENOL METHYL ETHER
• Phenyl methyl ether
• Anizol
• benzene,methoxy
• Benzene,methoxy-
• Ether, methyl phenyl-
• ether,methylphenyl
• femanumber:2097
• methoxy-benzen
• Phenoxymethane
• Methyoxybenzine
• ANISOLE, STANDARD FOR GC
• Anisole,AcroSeal,Extra Dry
• Anisolemethoxy benzene
• ANISLOE
• Amisale
• Methoxybenzine
• 7) ANISOLE
• Anisole ,99%
• Anisole,98%
• Anisole 99%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
• Anisole 99%, SuperDry, Water≤50 ppm (by K.F.)

• MDL： MFCD00008354
• Inchi： 1S/C7H8O/c1-8-7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key： RDOXTESZEPMUJZ-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1
• BRN： 506892

Computed Properties

• Exact Mass: 108.057515g/mol
• Surface Charge: 0
• XLogP3: 2.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 108.057515g/mol
• Monoisotopic Mass: 108.057515g/mol
• Topological Polar Surface Area: 9.2Ų
• Heavy Atom Count: 8
• Complexity: 55.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Functional 3D Acceptor Count: 1
• isomeric RMSD: 0.4
• CID conformational isomer Count: 1
• Topological Polar Surface Area: 9.2
• Tautomer Count: nothing
• Surface Charge: 0
• Functional 3D ring Count: 1
• Rotatable Bond Count: 1

Experimental Properties

• Odor: SWEET ANISE-LIKE ODOR
• Vapor Density: 3.72 (AIR= 1)
• LogKoa: 4.01 (Octanol-Air partition coefficient)
• Atmospheric OH Rate Constant: 1.73e-11 cm3/molecule*sec
• Autoignition Temperature: 887 °F (475 °C)
• Temperature: When heated to decomp, emits acrid fumes.
• Viscosity: 1.52 centipoise at 15 °C; 0.778 centipoise at 30 °C
• Heat of Combustion: -3783.12 kJ/mol @ 25 °C /liquid/
• Heat of Vaporization: 46.84 kJ/mol @ 25 °C
• Surface Tension: 36.18 dyne/cm @ 15 °C; 35.00 dyne/cm @ 20 °C; 34.15 dyne/cm @ 30 °C
• Taste: SWEET
• Color/Form: Colorless Transparent Liquid
• Density: 0.995 g/mL at 25 °C(lit.)
• Melting Point: −37 °C (lit.)
• Boiling Point: 154 °C(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Refractive Index: n20/D 1.516(lit.)
• Solubility: 1.71g/l
• Water Partition Coefficient: 1.6 g/L (20 ºC)
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
• PSA: 9.23000
• LogP: 1.69520
• Merck: 669
• Relative Polarity: 0.198
• Solubility: Soluble in ethanol and ether, insoluble in water.
• Vapor Pressure: 10 mmHg ( 42.2 °C)
• Sensitiveness: Sensitive to light
• FEMA: 2097

Anisole Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P370+P378
• Hazardous Material transportation number：UN 2222 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10-66
• Safety Instruction： S37/39-S26-S16-S24/25
• RTECS：BZ8050000
• Hazardous Material Identification：
• Packing Group：III
• Explosive Limit：0.34-6.3%(V)
• HazardClass：3
• TSCA：Yes
• Hazard Level：3
• Storage Condition：Store in cold storage.
• Toxicity：LD50 orally in rats: 3700 mg/kg (Taylor)
• Risk Phrases：R10; R20; R38
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles